Cas no 1021058-39-8 (N-(furan-2-yl)methyl-2,5-dimethylaniline)

• Product Name: N-(furan-2-yl)methyl-2,5-dimethylaniline
• CAS No: 1021058-39-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD10687609
• CID: 4676839
• PubChem ID: 28308096
• Update Time: 2025-05-23

N-(furan-2-yl)methyl-2,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• N-(2-FURYLMETHYL)-2,5-DIMETHYLANILINE
• N-(furan-2-ylmethyl)-2,5-dimethylaniline
• N-(furan-2-yl)methyl-2,5-dimethylaniline

• MDL： MFCD10687609
• Inchi： 1S/C13H15NO/c1-10-5-6-11(2)13(8-10)14-9-12-4-3-7-15-12/h3-8,14H,9H2,1-2H3
• InChI Key： JTZXSZRKFLIXQJ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1C=C(C)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Topological Polar Surface Area: 25.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on N-(furan-2-yl)methyl-2,5-dimethylaniline

N-(Furan-2-yl)methyl-2,5-dimethylaniline: A Comprehensive Overview

N-(Furan-2-yl)methyl-2,5-dimethylaniline (CAS No. 1021058-39-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, exhibits a wide range of potential applications, from the synthesis of complex organic molecules to the development of novel pharmaceuticals and functional materials.

The molecular formula of N-(Furan-2-yl)methyl-2,5-dimethylaniline is C₁₃H₁₅NO, and its molecular weight is 197.26 g/mol. The compound features a furan ring and an aniline moiety, both of which are known for their reactivity and functional versatility. The presence of these functional groups allows for a diverse array of chemical transformations and reactions, making it a valuable building block in synthetic chemistry.

In recent years, the study of N-(Furan-2-yl)methyl-2,5-dimethylaniline has been enriched by advancements in computational chemistry and experimental techniques. Researchers have utilized density functional theory (DFT) to investigate the electronic structure and reactivity of this compound. These studies have provided insights into its frontier molecular orbitals (HOMO and LUMO), which are crucial for understanding its reactivity in various chemical processes.

One of the key areas where N-(Furan-2-yl)methyl-2,5-dimethylaniline has shown promise is in the field of medicinal chemistry. Its aniline moiety can be readily modified to introduce various substituents, which can influence the compound's biological activity. For instance, recent research has explored the use of this compound as a precursor for the synthesis of potential anti-cancer agents. Studies have demonstrated that derivatives of N-(Furan-2-yl)methyl-2,5-dimethylaniline exhibit selective cytotoxicity against cancer cells, making them promising candidates for further drug development.

Beyond its applications in medicinal chemistry, N-(Furan-2-yl)methyl-2,5-dimethylaniline has also been investigated for its potential in materials science. The furan ring and aniline functionalities can be leveraged to create polymers with unique properties. For example, researchers have synthesized polymeric materials using this compound as a monomer, resulting in materials with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthetic accessibility of N-(Furan-2-yl)methyl-2,5-dimethylaniline is another factor contributing to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common method involves the reaction of 2-furancarboxaldehyde with 2,5-dimethylaniline in the presence of a suitable catalyst. This reaction proceeds via a reductive amination pathway and yields high purity products with good yields.

In addition to its synthetic utility, N-(Furan-2-yl)methyl-2,5-dimethylaniline has been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity to ensure that it can be used safely in industrial processes. Preliminary studies suggest that this compound is relatively stable under environmental conditions and does not pose significant ecological risks when handled properly.

The future prospects for N-(Furan-2-yl)methyl-2,5-dimethylaniline are promising. Ongoing research aims to further explore its potential applications in drug discovery, materials science, and other fields. Collaborative efforts between chemists, biologists, and engineers are expected to yield new insights and innovations that will expand the utility of this versatile compound.